Cas no 773108-67-1 (4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid)

• Product Name: 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid
• CAS No: 773108-67-1
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD00955325
• CID: 1079024
• PubChem ID: 3730311
• Update Time: 2025-07-27

4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• 4-(5-Trifluoromethyl-2-pyridyloxy)benzoic acid
• 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid

• MDL： MFCD00955325
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)9-3-6-11(17-7-9)20-10-4-1-8(2-5-10)12(18)19/h1-7H,(H,18,19)
• InChI Key： CCNGYKFALZVXHZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 211-213℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid

Professional Introduction to 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic Acid (CAS No. 773108-67-1)

4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 773108-67-1, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a trifluoromethyl group and a pyridineoxybenzoic acid core, make it a valuable candidate for further exploration in drug discovery and development.

The trifluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of small molecule drugs. This group is frequently incorporated into pharmaceutical agents to improve their pharmacokinetic properties, making them more effective and durable in therapeutic applications. In the context of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid, the trifluoromethyl moiety contributes to its potential as a building block for novel therapeutics targeting various diseases.

The pyridineoxybenzoic acid scaffold of this compound offers additional opportunities for structural diversity and functionalization. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The combination of a pyridine ring with a benzoic acid moiety provides a versatile platform for designing molecules with enhanced biological activity. Recent studies have highlighted the importance of such hybrid structures in developing next-generation drugs, particularly those aimed at modulating inflammatory pathways and cancer biology.

In recent years, there has been growing interest in exploring the potential of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid in the context of oncology research. The compound’s ability to interfere with key signaling pathways involved in tumor growth and progression has been investigated both in vitro and in vivo. Preliminary findings suggest that derivatives of this molecule may exhibit potent antitumor activity by inhibiting critical enzymes such as kinases and transcription factors. These results are particularly promising given the increasing demand for targeted therapies that can effectively combat drug-resistant cancers.

Beyond oncology, 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid has shown potential in other therapeutic areas, including neurodegenerative diseases and infectious disorders. The compound’s structural features allow it to interact with biological targets associated with these conditions, offering hope for new treatment strategies. For instance, studies have demonstrated its ability to modulate neurotransmitter systems relevant to neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, its interaction with bacterial enzymes has been explored as a means to develop novel antibiotics against resistant strains.

The synthesis of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound’s complexity but also underscore the importance of innovative chemical strategies in modern drug development.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which facilitate its use in various formulation strategies. Research has focused on optimizing delivery systems to maximize bioavailability and therapeutic efficacy. Nanotechnology-based delivery platforms, such as liposomes and polymeric nanoparticles, have been explored as potential vehicles for administering derivatives of this molecule. These innovations aim to improve treatment outcomes by ensuring targeted delivery to affected tissues while minimizing systemic side effects.

In conclusion, 4-{5-(Trifluoromethyl)pyridin-2-yloxy}benzoic acid (CAS No. 773108-67-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for designing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.